Cas no 40341-23-9 (2-Aminothiophene-3-carbaldehyde)

40341-23-9 structure
Product Name:2-Aminothiophene-3-carbaldehyde
CAS No:40341-23-9
Molecular Formula:C5H5NOS
Molecular Weight:127.1643
CID:1092708
PubChem ID:10261099
2-Aminothiophene-3-carbaldehyde Properties
Names and Identifiers
-
- 2-Aminothiophene-3-carbaldehyde
- 2-Amino-3-formylthiophene
- 3-Thiophenecarboxaldehyde, 2-amino-
- 40341-23-9
- AKOS006339623
- SCHEMBL134580
- DB-260693
- 2-Amino-thiophene-3-carbaldehyde
- XDCLULRDALXFAX-UHFFFAOYSA-N
-
- InChIKey: XDCLULRDALXFAX-UHFFFAOYSA-N
- Inchi: InChI=1S/C5H5NOS/c6-5-4(3-7)1-2-8-5/h1-3H,6H2
- SMILES: C1=CSC(=C1C=O)N
Computed Properties
- Exact Mass: 127.00918496g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 1
- Monoisotopic Mass: 127.00918496g/mol
- Heavy Atom Count: 8
- Complexity: 96.4
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.3
- Topological Polar Surface Area: 71.3Ų
Experimental Properties
- Boiling Point: 294 ºC
- Flash Point: 131 ºC
- Density: 1.369
2-Aminothiophene-3-carbaldehyde Related Literature
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Zhiqiang Zhu,Hanyang Huang,Ting Si Soft Matter, 2019,15, 4782-4786
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D. Volz,C. Fléchon,M. Danz,A. Verma,J. M. Navarro,D. M. Zink,T. Baumann Green Chem., 2015,17, 1988-2011
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Mengyao Li,Tiantian Li,Renquan Wang,Chongyun Sun,Na Zhang,Rui Gao,Yujiang Song Chem. Commun., 2022,58, 12192-12195
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Giuseppe Santoro,Ruben Beltrami,Emmanuel Kottelat,Olivier Blacque,Anna Yu. Bogdanova,Fabio Zobi Dalton Trans., 2016,45, 1504-1513
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Shanshan Tang,Miao Liu,Wei Wang,Axin Liang,Fulai Zhang,Aiqin Luo New J. Chem., 2023,47, 16337-16344
-
8. Back cover
-
Michael W. Swift,John L. Lyons,Alexander L. Efros Nanoscale, 2021,13, 19690-19692
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A. Vila-Costa,J. Ràfols-Ribé,M. Gonzalez-Silveira,A. Lopeandía,J. Ll. Tamarit,J. Rodríguez-Viejo Phys. Chem. Chem. Phys., 2019,21, 10436-10441
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